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Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147 Get Quote

This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of calcium picrate. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and mitigate the significant risks associated

with this high-hazard material.

Calcium picrate, a salt of picric acid, is a highly sensitive explosive. It can be formed when

picric acid comes into contact with calcium-containing materials like concrete or plaster[1][2][3]

[4][5]. Like its parent compound, dry calcium picrate is extremely sensitive to shock, friction,

and heat, and its salts are often more sensitive than picric acid itself[3][5][6]. Therefore, all

handling must be performed with the utmost care and preparation.

Health Hazard Information
Calcium picrate is toxic by all routes of entry, including inhalation, ingestion, and skin

absorption[2][4]. It is corrosive to the skin and eyes and can cause severe, permanent injury[1]

[3]. As a skin sensitizer, contact can lead to allergic reactions[1][4]. Systemic poisoning may

cause a range of symptoms from headaches and nausea to severe liver and kidney damage[4]

[6].
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Exposure Parameter Limit Source

Time Weighted Average (TWA)

for Picric Acid

0.1 mg/m³ (over an 8-hour

work period)
WorkSafe BC[3]

Acute Toxicity
1-2 grams ingested can cause

severe poisoning

ACGIH TLV documentation

(2001)[4]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling calcium picrate or its solutions. All

work with pure or concentrated forms must be conducted within a certified chemical fume

hood[1][3][4].

Protection Type Specification Reason

Hand Protection

Nitrile, neoprene, or butyl

gloves. Double-gloving is

recommended.[3][4][6]

Provides chemical resistance.

Latex gloves are not

effective[4][6]. Double-gloving

adds a layer of safety.

Eye Protection
ANSI-approved chemical

splash goggles.[3][4]

Protects against splashes and

potential explosions.

Face Protection
Face shield worn over safety

goggles.[7]

Required when there is a

significant risk of explosion or

splashing.

Body Protection

Fully buttoned laboratory coat,

long pants, and closed-toed

shoes.[3][4][5]

Prevents skin contact with the

chemical.

Additional Body Protection
Chemical-resistant/rubber

apron.[3][4]

Offers an extra layer of

protection against spills.

Respiratory Protection
Work must be performed in a

chemical fume hood.[3][4]

Prevents inhalation of toxic

dust or vapors.
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Safe Handling and Usage Protocol
Pre-Handling Inspection: Before handling, visually inspect the container for any signs of

dryness or crystallization around the cap or in the container. If crystals are observed, DO

NOT touch or attempt to open the container[1][2][4]. Secure the area and contact your

institution's Environmental Health and Safety (EHS) office immediately.

Work Area Preparation:

Ensure all work is performed in a certified chemical fume hood located near a safety

shower and eyewash station[3][4].

Cover the work surface with plastic-backed absorbent pads to contain any potential

spills[3][4].

Remove all metals, metal-containing spatulas, and incompatible substances from the work

area. Calcium picrate can form extremely shock-sensitive salts with metals[3][4]. Use

non-sparking tools.

Dispensing:

Never work alone when handling calcium picrate[1][5].

Use non-metal (e.g., ceramic or plastic) spatulas for transferring the solid material[1][3][4].

Keep the material moist. If there is any sign of drying, do not handle it.

Post-Handling Procedure:

Before resealing the container, carefully clean the neck, cap, and threads with a cloth

dampened with deionized water[1][3][4].

Seal the cap securely and wrap with Parafilm to prevent drying[3][4].

Label the container with the date it was received and the date it was opened[3][8].

Dispose of the dampened cleaning cloth as hazardous waste[3][4].
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Storage Plan
Primary and Secondary Containment: Store calcium picrate in its original container,

ensuring it remains moist. Place this primary container inside an unbreakable secondary

container, such as one made of polyethylene[1][8].

Location: Store in a cool, dry, well-ventilated area away from direct sunlight, heat sources,

and incompatible materials[1]. The storage area should be a designated, fire-resistant

cabinet[5].

Inventory Management: Only purchase and store the minimum quantity of picric acid or its

salts necessary for your work. An inventory log should be maintained to track usage and

inspection dates[5].

Regular Inspection: Containers must be inspected regularly (at least every 6 months) to

ensure the contents remain adequately wetted (with at least 10% water)[1][5]. Rehydrate

with deionized water if necessary and document the inspection on the container's label[5].

Emergency and Disposal Plans
Spill Response Protocol

Small Spill (inside a chemical fume hood):

Alert personnel in the immediate area.

CRITICAL: Do not allow the spilled material to dry. Immediately dampen the spill with

water[3].

Use a wet spill response pad or pillow to absorb the material[5].

Place the used absorbent pads into a compatible plastic or glass container, add more

water to ensure it stays wet, and label it as "Picric Acid Waste"[3][5].

Thoroughly decontaminate the spill site with water.

Large Spill (or any spill outside a fume hood):

Evacuate the area immediately[4].
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Alert coworkers and restrict access to the area[4].

Eliminate all ignition sources.

Contact your institution's EHS or emergency response team immediately[4][8].

First Aid Measures
Exposure Route Immediate Action

Eye Contact

Immediately flush eyes at an eyewash station

with lukewarm, gently flowing water for at least

20-30 minutes, holding the eyelids open. Call for

emergency medical assistance while flushing

continues.[1][5]

Skin Contact

Immediately rinse the affected area thoroughly

with large amounts of water. Remove

contaminated clothing. Seek medical attention if

irritation or an allergic reaction develops.[5]

Inhalation Move the victim to fresh air immediately.[1][5]

Ingestion

If the person is conscious, have them rinse their

mouth and drink two glasses of water at most.

Call a poison center or physician immediately.

Disposal Plan
Waste Collection: All calcium picrate and picrate-contaminated materials are considered

hazardous waste. This includes empty containers, used absorbent pads, and contaminated

wipes[3][8].

Containerization: Collect all waste in clearly labeled, chemically compatible plastic or glass

containers. Ensure solid waste is kept wet by adding water to the container[3][5].

Prohibition on Drain Disposal: NEVER dispose of calcium picrate or related waste down the

sink. It can react with metal plumbing to form highly explosive metal picrates[8].
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Waste Pickup: Contact your institution's EHS office for proper disposal procedures and to

schedule a hazardous waste pickup[5].

Logical Workflow Diagram
The following diagram outlines the decision-making process upon discovering a container of

picric acid or its salts, such as calcium picrate.

Caption: Workflow for assessing a found container of picrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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